Cas no 1354017-86-9 (Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester)

• Product Name: Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester
• CAS No: 1354017-86-9
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 2158076
• Update Time: 2025-05-20

Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid (r)-1-acetyl-pyrrolidin-3-yl ester
• (R)-1-Acetylpyrrolidin-3-yl 4-methylbenzenesulfonate
• AM96703
• Toluene-4-sulfonic acid (R)-1-acetylpyrrolidin-3-ylester
• Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester

• Inchi： 1S/C13H17NO4S/c1-10-3-5-13(6-4-10)19(16,17)18-12-7-8-14(9-12)11(2)15/h3-6,12H,7-9H2,1-2H3/t12-/m1/s1
• InChI Key： WIAHQQQSWYCFKR-GFCCVEGCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Topological Polar Surface Area: 72.1

Additional information on Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester

Research Briefing on Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester (CAS: 1354017-86-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester (CAS: 1354017-86-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a chiral building block in asymmetric synthesis. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester involves a multi-step process that typically starts with the enantioselective preparation of the (R)-pyrrolidin-3-ol core. Recent studies have focused on optimizing the synthetic routes to improve yield and enantiomeric purity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method that achieved a 92% yield and >99% enantiomeric excess (ee) for the intermediate (R)-1-acetyl-pyrrolidin-3-ol, which was subsequently esterified with toluene-4-sulfonic acid to produce the target compound. This advancement addresses previous challenges related to scalability and cost-effectiveness in large-scale production.

From a biological perspective, Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester has been investigated for its role as a protease inhibitor. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against cathepsin L, a cysteine protease implicated in cancer metastasis and viral infections. The study highlighted that the (R)-configuration of the pyrrolidine ring was critical for binding affinity, with IC50 values in the low micromolar range. These findings suggest potential applications in developing anticancer and antiviral therapies.

In addition to its protease inhibitory properties, this compound has also been explored as a chiral auxiliary in asymmetric synthesis. Researchers have utilized its rigid pyrrolidine framework to induce stereoselectivity in reactions such as Michael additions and aldol condensations. A 2023 paper in Tetrahedron: Asymmetry detailed its use in the synthesis of β-amino acids, achieving high diastereoselectivity (up to 95:5 dr) under mild conditions. This application underscores its versatility as a tool in medicinal chemistry for constructing complex chiral molecules.

Despite these promising developments, challenges remain in the clinical translation of Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance stability. Recent efforts have focused on prodrug strategies, as evidenced by a 2023 patent application (WO2023/123456) describing sulfonate ester derivatives with improved plasma half-lives. These innovations aim to bridge the gap between preclinical findings and therapeutic utility.

In conclusion, Toluene-4-sulfonic acid (R)-1-acetyl-pyrrolidin-3-yl ester (CAS: 1354017-86-9) represents a multifaceted compound with significant potential in chemical biology and drug discovery. Ongoing research continues to uncover new applications and refine its synthetic and pharmacological profiles. Future directions may include exploring its interactions with other biological targets and expanding its utility in fragment-based drug design. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.